Cas no 86163-93-1 (2-(Chloromethoxy)octane)

• Product Name: 2-(Chloromethoxy)octane
• CAS No: 86163-93-1
• MF: C₉H₁₉ClO
• MW: 178.699562311172
• CID: 2809133
• PubChem ID: 13703717
• Update Time: 2025-04-21

2-(Chloromethoxy)octane Chemical and Physical Properties

Names and Identifiers

• 86163-93-1
• DTXSID20547149
• 2-(CHLOROMETHOXY)OCTANE
• AKOS017532207
• 2-(Chloromethoxy)octane

• Inchi： 1S/C9H19ClO/c1-3-4-5-6-7-9(2)11-8-10/h9H,3-8H2,1-2H3
• InChI Key： HJAGDOXTKSPQOX-UHFFFAOYSA-N
• SMILES： ClCOC(C)CCCCCC

Computed Properties

• Exact Mass: 178.1124429Da
• Monoisotopic Mass: 178.1124429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 76
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų